Cas no 950255-92-2 (1-(4-bromobenzylsulfonyl)pyrrolidine)

1-(4-bromobenzylsulfonyl)pyrrolidine structure
950255-92-2 structure
Product Name:1-(4-bromobenzylsulfonyl)pyrrolidine
CAS No:950255-92-2
MF:C11H14BrNO2S
MW:304.203361034393
MDL:MFCD09871565
CID:823744
PubChem ID:17741343
Update Time:2025-04-19

1-(4-bromobenzylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromobenzylsulfonyl)pyrrolidine
    • 1-[(4-bromophenyl)methylsulfonyl]pyrrolidine
    • 1-[[(4-Bromophenyl)methyl]sulfonyl]pyrrolidine
    • SCHEMBL2933466
    • 950255-92-2
    • DTXSID80589924
    • AKOS000378683
    • 1-[(4-Bromophenyl)methanesulfonyl]pyrrolidine
    • A845154
    • 1-{[(4-Bromophenyl)methane]sulfonyl}pyrrolidine
    • E86869
    • A1-07818
    • FT-0729534
    • 1-((4-Bromobenzyl)sulfonyl)pyrrolidine
    • CS-0335929
    • MDL: MFCD09871565
    • Inchi: 1S/C11H14BrNO2S/c12-11-5-3-10(4-6-11)9-16(14,15)13-7-1-2-8-13/h3-6H,1-2,7-9H2
    • InChI Key: ABXUSIMXLZYXNA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CS(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 302.99300
  • Monoisotopic Mass: 302.99286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.57
  • PSA: 45.76000
  • LogP: 3.39340

1-(4-bromobenzylsulfonyl)pyrrolidine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B816930-10mg
1-(4-Bromobenzylsulfonyl)pyrrolidine
950255-92-2
10mg
$ 50.00 2022-06-06
TRC
B816930-50mg
1-(4-Bromobenzylsulfonyl)pyrrolidine
950255-92-2
50mg
$ 135.00 2022-06-06
TRC
B816930-100mg
1-(4-Bromobenzylsulfonyl)pyrrolidine
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100mg
$ 210.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-((4-Bromobenzyl)sulfonyl)pyrrolidine
950255-92-2 98%
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¥1730.00 2024-04-24
Cooke Chemical
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RMB 1153.60 2025-02-20
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